Cas no 2172528-84-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid
• CAS No: 2172528-84-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6186956
• PubChem ID: 165807280
• Update Time: 2025-10-27

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid
• 2172528-84-4
• EN300-1542315
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2,3-trimethylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-6-18(15-16-24(31)30-28(4,5)27(2,3)25(32)33)29-26(34)35-17-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23H,6,15-17H2,1-5H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： URWCZRKWCNZUIT-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C)(C)NC(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid (CAS No. 2172528-84-4)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid, identified by its CAS number 2172528-84-4, is a specialized compound with significant implications in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit remarkable structural complexity and functional diversity, making it a subject of intense interest in both academic research and industrial applications. The unique structural features of this molecule, particularly its incorporation of a fluoren-9-ylmethoxycarbonyl moiety and an extended hexanamido side chain, contribute to its versatility in various chemical transformations and biological interactions.

The fluoren-9-ylmethoxycarbonyl group is a key pharmacophore in this compound, providing stability and enhancing solubility while also facilitating further derivatization. This moiety is often employed in the synthesis of peptide mimetics and protease inhibitors due to its ability to mimic the natural amino acid backbone while maintaining high chemical stability. The presence of this group in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid suggests potential applications in the development of novel therapeutic agents targeting enzymatic pathways.

The hexanamido side chain further contributes to the compound's functional properties, offering opportunities for selective binding interactions with biological targets. This extended aliphatic chain can be tailored to optimize solubility, bioavailability, and metabolic stability, making it an attractive scaffold for drug discovery efforts. The 2,2,3-trimethylbutanoic acid moiety at the C-terminal region adds another layer of structural complexity, which can influence the compound's pharmacokinetic profile and interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction between this compound and various biological targets. Studies have indicated that the fluoren-9-ylmethoxycarbonyl group can form stable hydrogen bonds with polar residues in protein active sites, while the hexanamido side chain can engage in hydrophobic interactions. These insights have guided the design of analogs with enhanced potency and selectivity for specific therapeutic applications.

In the realm of medicinal chemistry, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid has been explored as a precursor for peptidomimetics targeting serine proteases. These enzymes are involved in numerous physiological processes and are often implicated in diseases such as cancer, inflammation, and infectious disorders. By leveraging the structural features of this compound, researchers have synthesized derivatives that exhibit inhibitory activity against key proteases while minimizing off-target effects.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of the fluoren-9-ylmethoxycarbonyl group via carbodiimide coupling reactions followed by selective amidation with protected amino acids. The final deprotection steps yield the free amine at the C-terminal end, which can be further functionalized as needed. Advances in catalytic asymmetric synthesis have allowed for more efficient production routes with higher yields and improved purity profiles.

From a biochemical perspective, the hexanamido side chain influences how this molecule interacts with cellular components such as enzymes and receptors. Computational studies suggest that this region can adopt multiple conformations depending on its environment, allowing for dynamic binding interactions. Such flexibility is crucial for designing molecules that can effectively modulate biological pathways without causing unintended side effects.

The pharmaceutical industry has shown particular interest in compounds like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid due to their potential as lead candidates for new drugs. Preclinical studies have demonstrated promising results in models of enzyme inhibition and pathway modulation. These findings have spurred further research into optimizing synthetic routes and exploring new derivatives with enhanced therapeutic profiles.

The role of computational tools in drug discovery cannot be overstated when discussing compounds such as this one. Molecular docking simulations have been instrumental in predicting how modifications to the structure might affect binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the development process significantly.

The future prospects for 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid are bright given its unique structural features and potential therapeutic applications. Continued research into its biological activity will likely uncover new avenues for drug development across multiple therapeutic areas. As synthetic methodologies evolve further toward greener and more efficient processes, the accessibility of such specialized compounds will increase.